Cas no 1428360-02-4 (2-(2-fluorophenoxy)-N-3-(furan-3-yl)-3-hydroxypropylacetamide)

• Product Name: 2-(2-fluorophenoxy)-N-3-(furan-3-yl)-3-hydroxypropylacetamide
• CAS No: 1428360-02-4
• MF: C₁₅H₁₆FNO₄
• MW: 293.290247917175
• CID: 5913415
• PubChem ID: 71804419
• Update Time: 2025-05-19

2-(2-fluorophenoxy)-N-3-(furan-3-yl)-3-hydroxypropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-3-(furan-3-yl)-3-hydroxypropylacetamide
• F6416-8033
• 2-(2-fluorophenoxy)-N-(3-(furan-3-yl)-3-hydroxypropyl)acetamide
• AKOS024556657
• CHEMBL3440223
• 1428360-02-4
• 2-(2-FLUOROPHENOXY)-N-[3-(FURAN-3-YL)-3-HYDROXYPROPYL]ACETAMIDE
• Acetamide, 2-(2-fluorophenoxy)-N-[3-(3-furanyl)-3-hydroxypropyl]-

• Inchi： 1S/C15H16FNO4/c16-12-3-1-2-4-14(12)21-10-15(19)17-7-5-13(18)11-6-8-20-9-11/h1-4,6,8-9,13,18H,5,7,10H2,(H,17,19)
• InChI Key： RMYIAWGWPAOFOP-UHFFFAOYSA-N
• SMILES： C(NCCC(C1C=COC=1)O)(=O)COC1=CC=CC=C1F

Computed Properties

• Exact Mass: 293.10633615g/mol
• Monoisotopic Mass: 293.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 425.2±35.0 °C(Predicted)
• pka: 14.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-fluorophenoxy)-N-3-(furan-3-yl)-3-hydroxypropylacetamide

2-(2-Fluorophenoxy)-N-3-(furan-3-yl)-3-hydroxypropylacetamide (CAS No. 1428360-02-4)

The compound 2-(2-fluorophenoxy)-N-3-(furan-3-yl)-3-hydroxypropylacetamide (CAS No. 1428360-02-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorophenoxy group, a furan ring, and an acetamide functional group. These structural elements contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of fluorophenoxy groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of a furan ring further adds to the molecule's versatility, as furan derivatives are known for their ability to participate in various chemical reactions, including oxidation and cyclization processes. Additionally, the acetamide group plays a crucial role in modulating the compound's solubility and reactivity, making it suitable for a wide range of applications.

One of the most promising areas of research involving this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in metabolic pathways, such as cytochrome P450 enzymes, which are critical in drug metabolism. The compound's unique structure allows it to interact with these enzymes in a manner that could potentially lead to the development of novel therapeutic agents.

Furthermore, the hydroxyl group present in the molecule has been shown to enhance its ability to form hydrogen bonds, which is essential for its interaction with biological targets. This property has been leveraged in studies focused on developing bioisosteric replacements for existing drugs, aiming to improve their efficacy and reduce side effects.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions, including Friedel-Crafts acylation, SNAr (nucleophilic aromatic substitution), and amide bond formation. These methods ensure high yields and purity, making the compound accessible for further research and development.

The compound's stability under various conditions has also been extensively studied. It has been found to be stable under neutral and mildly acidic conditions but undergoes degradation under strongly basic conditions. This information is crucial for its storage and handling during experimental procedures.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various protein targets, further underscoring its potential as a lead molecule in drug design.

In conclusion, 2-(2-fluorophenoxy)-N-3-(furan-3-yl)-3-hydroxypropylacetamide (CAS No. 1428360-02-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure, combined with its favorable chemical properties, makes it an attractive candidate for further exploration in the field of medicinal chemistry.